5-(2-Methoxyphenyl)piperidin-2-one

• IUPAC Name: 5-(2-methoxyphenyl)piperidin-2-one
• InChI: InChI=1S/C12H15NO2/c1-15-11-5-3-2-4-10(11)9-6-7-12(14)13-8-9/h2-5,9H,6-8H2,1H3,(H,13,14)
• InChI Key: AGWGVWHJSGTELP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCC(=O)NC2
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

“5-(2-Methoxyphenyl)piperidin-2-one” is a compound with the molecular formula C12H15NO2. It has a molecular weight of 205.26. This compound is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular structure of “5-(2-Methoxyphenyl)piperidin-2-one” involves a six-membered piperidin-2-one ring attached to a methoxyphenyl group. The piperidin-2-one ring is a common structure in many pharmaceutical compounds.

Chemical Reactions Analysis

While specific chemical reactions involving “5-(2-Methoxyphenyl)piperidin-2-one” are not available, piperidine derivatives are known to undergo a variety of chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

“5-(2-Methoxyphenyl)piperidin-2-one” is a powder at room temperature. Its InChI Code is 1S/C12H15NO2/c1-15-11-7-3-2-6-10(11)13-9-5-4-8-12(13)14/h2-3,6-7H,4-5,8-9H2,1H3.

Scientific Research Applications

Neuroimaging and Receptor Mapping

One primary application of compounds structurally related to 5-(2-Methoxyphenyl)piperidin-2-one is in neuroimaging, specifically using positron emission tomography (PET) to map and quantify serotonin 5-HT1A receptor distribution in the human brain. The development of selective radioligands, such as [11C]WAY-100635 and its derivatives, has enabled detailed studies of 5-HT1A receptors in living human subjects. These studies provide critical insights into the role of serotonin in various psychiatric and neurological disorders by delineating the receptor distribution in conditions such as depression, anxiety, schizophrenia, and epilepsy.

• For instance, studies have used [11C]WAY-100635, a radioligand closely related to 5-(2-Methoxyphenyl)piperidin-2-one, to delineate 5-HT1A receptors in the human brain, providing a foundation for investigating the central serotonin system's role in mental health disorders and the pharmacology of CNS-acting drugs (Pike et al., 1995).

Drug Development and Pharmacology

Compounds like 5-(2-Methoxyphenyl)piperidin-2-one are pivotal in developing new therapeutic agents targeting CNS disorders. By understanding the binding affinities and action mechanisms of these compounds on serotonin receptors, researchers can design drugs with potential applications in treating conditions such as depression, anxiety, schizophrenia, and neurodegenerative diseases.

• Research into metabolites of HIV-1 protease inhibitors demonstrates the broader pharmacological applications of related compounds, highlighting their metabolic pathways and the role of structural analogs in enhancing drug efficacy and safety (Balani et al., 1995).

Exploring the Serotonin System in Psychiatric and Neurological Conditions

Studies utilizing analogs of 5-(2-Methoxyphenyl)piperidin-2-one have significantly contributed to our understanding of the serotonin system's involvement in psychiatric and neurological conditions. By analyzing receptor binding potentials and distributions, researchers can infer the serotonin system's role in the pathophysiology of various disorders and the therapeutic potential of targeting these receptors.

• Investigations into the serotonin type 1A receptor binding in conditions like panic disorder and bipolar depression provide evidence of altered serotonin signaling in these disorders, which could inform targeted therapeutic strategies (Neumeister et al., 2004).

Safety and Hazards

The safety information for “5-(2-Methoxyphenyl)piperidin-2-one” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

Piperidine derivatives, including “5-(2-Methoxyphenyl)piperidin-2-one”, represent one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, future research may focus on developing novel synthesis methods and exploring the pharmacological applications of these compounds.